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Compound of Interest

Compound Name: Molindone-d8

Cat. No.: B564648 Get Quote

Essential Safety and Handling Guide for
Molindone-d8
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Molindone-d8. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

compound, minimizing exposure risk and ensuring laboratory safety.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Molindone-d8 is presented below.

This information is critical for understanding its behavior and potential hazards.
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Property Value Source

Chemical Name Molindone-d8 LGC Standards[1]

CAS Number 1189805-13-7 LGC Standards[1]

Molecular Formula C₁₆H₁₆D₈N₂O₂ LGC Standards[1]

Molecular Weight 284.42 g/mol LGC Standards[1]

Appearance
Solid, Crystal - Powder (based

on Molindone HCl)
TCI Chemicals[2]

Purity >95% (HPLC) LGC Standards[1]

Storage Temperature
-20°C for 3 years (Powder);

-80°C for 1 year (in solvent)
TargetMol[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Molindone, the active pharmaceutical ingredient, is toxic if swallowed[2][4]. While specific

toxicity data for Molindone-d8 is not available, it should be handled with the same precautions

as the parent compound. The primary routes of exposure are inhalation, ingestion, and skin

contact[5].

The following table outlines the recommended personal protective equipment (PPE) for

handling Molindone-d8, based on guidelines for hazardous drugs.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.lgcstandards.com/AT/en/Molindone-d8/p/TRC-M487502
https://www.lgcstandards.com/AT/en/Molindone-d8/p/TRC-M487502
https://www.lgcstandards.com/AT/en/Molindone-d8/p/TRC-M487502
https://www.lgcstandards.com/AT/en/Molindone-d8/p/TRC-M487502
https://www.tcichemicals.com/BE/en/sds/M2252_EU_6N.pdf
https://www.lgcstandards.com/AT/en/Molindone-d8/p/TRC-M487502
https://www.targetmol.com/compound/molindone
https://www.tcichemicals.com/BE/en/sds/M2252_EU_6N.pdf
https://cdn.caymanchem.com/cdn/msds/23841m.pdf
https://www.benchchem.com/product/b564648?utm_src=pdf-body
https://stacks.cdc.gov/view/cdc/191630
https://www.benchchem.com/product/b564648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Gloves

Two pairs of chemotherapy-

rated, powder-free gloves

(e.g., nitrile) tested to ASTM

D6978 standard.[6][7]

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection.

Gown

Disposable, impermeable

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[6][8]

Protects the body from spills

and contamination.

Eye Protection
Safety goggles or a face

shield.[8]

Protects eyes from splashes

and airborne particles.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a

containment system.[8]

Prevents inhalation of the

powdered compound.

Additional PPE

Hair covers, beard covers (if

applicable), and shoe covers.

[7]

Minimizes the risk of

contaminating personal

clothing and workspaces.

Operational Plan for Safe Handling
A systematic approach to handling Molindone-d8 is essential to minimize exposure. The

following workflow outlines the key steps from receiving the compound to its final disposal.
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Figure 1: Operational Workflow for Handling Molindone-d8.
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Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Don all required PPE as specified in the table above.

Prepare a designated containment area, such as a chemical fume hood or a glove box.

Assemble all necessary equipment, including spatulas, weighing paper, vials, and

solvents.

Handling:

Receiving and Unpacking: When unpacking the shipment, wear chemotherapy gloves[7].

Inspect the container for any damage or leaks.

Weighing and Aliquoting: Conduct all manipulations of the solid compound within the

containment area to prevent the generation of airborne dust. Use appropriate tools to

handle the powder.

Dissolving and Diluting: When preparing solutions, add the solvent to the solid slowly to

avoid splashing.

Cleanup and Disposal:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with Molindone-d8 using an appropriate cleaning agent.

Waste Disposal: Dispose of all contaminated materials, including gloves, gowns, and

weighing paper, in a designated hazardous waste container. Follow all local, state, and

federal regulations for chemical waste disposal.

Doffing PPE: Remove PPE in a manner that avoids cross-contamination, typically by

removing gloves last and washing hands thoroughly afterward.

Emergency Procedures: Spill Response
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In the event of a spill, a clear and immediate response is critical to mitigate exposure and

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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